1-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2,4,5-trimethylbenzenesulfonyl)piperazine

• IUPAC Name: 3-ethyl-6-[4-(2,4,5-trimethylphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C20H26N6O2S/c1-5-18-21-22-19-6-7-20(23-26(18)19)24-8-10-25(11-9-24)29(27,28)17-13-15(3)14(2)12-16(17)4/h6-7,12-13H,5,8-11H2,1-4H3
• InChI Key: AVFQNCJSGWRHGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=C(C=C(C(=C4)C)C)C
• Molecular Formula: C20H26N6O2S
• Molecular Weight: 414.5 g/mol

Description

The compound “1-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2,4,5-trimethylbenzenesulfonyl)piperazine” belongs to the class of 1,2,4-triazolo[4,3-b]pyridazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[4,3-b]pyridazines involves several synthetic approaches. The review focuses particularly on the structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[4,3-b]pyridazines has been studied extensively. The crystal structure of a similar compound, 2-({3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}amino)-3-(1H-indol-3-yl)propan-1-ol, has been determined using X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazolo[4,3-b]pyridazines have been studied. These compounds show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%; they have an unexpected quasi-reversible electroreduction peak and exhibit ambipolar semiconductor properties with charge carrier mobilities ranging from 10^-4 to 10^-6 cm^2 V^-1 s^-1.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazolo[4,3-b]pyridazines have been studied. These compounds show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%; they have an unexpected quasi-reversible electroreduction peak and exhibit ambipolar semiconductor properties with charge carrier mobilities ranging from 10^-4 to 10^-6 cm^2 V^-1 s^-1.

Future Directions

The future directions in the research of 1,2,4-triazolo[4,3-b]pyridazines could involve the development of new synthetic approaches, exploration of their diverse pharmacological activities, and the design of new target-oriented 1,2,4-triazolo[4,3-b]pyridazine-based drugs for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways related to their pharmacological activities .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities .

Action Environment

It is known that the azo compound 10 has a remarkable measured density of 191 g cm −3 at 20 °C, excellent thermal stability ( Td = 305 °C), and very good calculated detonation performance .

Biochemical Analysis

Biochemical Properties

1-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2,4,5-trimethylbenzenesulfonyl)piperazine plays a significant role in biochemical reactions, particularly as an enzyme inhibitor. It has been shown to interact with several key enzymes, including carbonic anhydrase, cholinesterase, and alkaline phosphatase . These interactions are primarily mediated through hydrogen bonding and hydrophobic interactions, which stabilize the enzyme-inhibitor complex. The compound’s ability to inhibit these enzymes suggests its potential use in treating diseases where these enzymes are dysregulated.

Cellular Effects

The effects of this compound on various cell types and cellular processes have been extensively studied. It has been observed to influence cell signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway . This compound can modulate gene expression by upregulating pro-apoptotic genes such as p53 and Bax, while downregulating anti-apoptotic genes like Bcl-2 . Additionally, it affects cellular metabolism by inhibiting key metabolic enzymes, leading to altered metabolic flux and reduced cell proliferation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of target enzymes, forming stable enzyme-inhibitor complexes that prevent substrate binding and subsequent catalytic activity . This compound also acts as an allosteric modulator, altering the conformation of enzymes and proteins to enhance or inhibit their activity. Furthermore, it can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional landscape of the cell .

Temporal Effects in Laboratory Settings

The temporal effects of this compound have been studied in both in vitro and in vivo settings. Over time, this compound exhibits a gradual decrease in stability, with degradation products forming after prolonged exposure to physiological conditions . Despite this, it maintains its biological activity for a significant duration, allowing for extended experimental observations. Long-term studies have shown that continuous exposure to this compound can lead to sustained inhibition of target enzymes and prolonged alterations in cellular function .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At low doses, it exhibits minimal toxicity and effectively inhibits target enzymes, leading to therapeutic benefits . At higher doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity, due to the accumulation of the compound and its metabolites . Threshold effects have been observed, where a specific dosage range is required to achieve optimal therapeutic outcomes without adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and altering the levels of key metabolites. The compound’s impact on metabolic pathways highlights its potential for modulating metabolic diseases and conditions associated with enzyme dysregulation .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . It is efficiently taken up by cells through active transport mechanisms and distributed to various cellular compartments. The compound’s localization within cells is influenced by its interactions with intracellular proteins and organelles, leading to its accumulation in specific regions . This targeted distribution enhances its efficacy and reduces off-target effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It predominantly localizes to the cytoplasm and nucleus, where it interacts with various enzymes and regulatory proteins . Post-translational modifications, such as phosphorylation and ubiquitination, can influence its localization and activity, directing it to specific subcellular compartments. These modifications play a crucial role in modulating the compound’s biological effects and ensuring its precise targeting within the cell .